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Compound of Interest

Compound Name: 2,2'-Dimethylbenzidine

Cat. No.: B1662071 Get Quote

An In-Depth Technical Guide to 2,2'-Dimethylbenzidine

Introduction
2,2'-Dimethylbenzidine, also known by its common name m-tolidine, is an aromatic diamine

with the chemical formula C14H16N2.[1][2][3][4][5] It serves as a significant intermediate in the

synthesis of various azo dyes and pigments.[1] Furthermore, its derivatives are utilized in the

development of high-performance polymers, such as polyimides, where the methyl groups

contribute to desirable material properties like a low dielectric constant.[1] From a safety

perspective, 2,2'-dimethylbenzidine is considered a potential carcinogen and mutagen,

necessitating careful handling and appropriate safety precautions in a laboratory setting.[1]

Molecular Structure and IUPAC Name
The IUPAC name for this compound is 4-(4-amino-2-methylphenyl)-3-methylaniline.[2][5] The

molecule consists of two aniline rings linked by a carbon-carbon bond, with a methyl group and

an amino group attached to each ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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